Cas no 2877760-84-2 (2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine
• CAS No: 2877760-84-2
• MF: C₁₅H₂₁F₃N₄O
• MW: 330.348653554916
• CID: 5319752
• PubChem ID: 165431692
• Update Time: 2025-10-28

2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(Tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl]-4-(trifluoromethyl)pyrimidine
• 2877760-84-2
• AKOS040873816
• 2-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine
• F6790-2034
• 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C15H21F3N4O/c16-15(17,18)13-1-4-19-14(20-13)22-7-5-21(6-8-22)11-12-2-9-23-10-3-12/h1,4,12H,2-3,5-11H2
• InChI Key： DYMRNGZZRBDFHN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCN(CC1)CC1CCOCC1)(F)F

Computed Properties

• Exact Mass: 330.16674579g/mol
• Monoisotopic Mass: 330.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.7±55.0 °C(Predicted)
• pka: 7.64±0.10(Predicted)

Additional information on 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine

Introduction to 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine (CAS No. 2877760-84-2)

2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine, identified by its CAS number 2877760-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a piperazine moiety linked to an oxan ring and a trifluoromethyl substituent on a pyrimidine backbone, contribute to its unique chemical and pharmacological properties.

The piperazine group is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting neurological and cardiovascular systems due to its ability to modulate receptor binding. In this compound, the piperazine ring is further functionalized with an oxan (tetrahydropyran) moiety, which introduces additional conformational flexibility and potential for binding interactions with biological targets. This structural modification is particularly interesting as it may enhance solubility and bioavailability while maintaining or even improving receptor affinity.

The trifluoromethyl group at the 4-position of the pyrimidine ring is another key feature that influences the compound's pharmacokinetic and pharmacodynamic properties. This substituent is widely used in medicinal chemistry due to its ability to increase metabolic stability, lipophilicity, and binding affinity at biological targets. The combination of these structural elements in 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. Studies have indicated that the oxan-methyl-piperazine moiety may interact with specific amino acid residues in protein binding pockets, while the trifluoromethyl group enhances binding through hydrophobic interactions and possibly halogen bonding. These insights have guided the optimization of analogs with improved potency and selectivity.

In the realm of drug discovery, this compound has been explored for its potential in treating various therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes or receptors involved in inflammatory pathways, making it a candidate for further investigation in chronic disease management. Additionally, its structural framework aligns with molecules known to modulate neurotransmitter systems, raising possibilities for applications in central nervous system disorders.

The synthesis of 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine presents unique challenges due to the complexity of its structure. Multi-step synthetic routes involving functional group transformations such as alkylation, cyclization, and fluorination are typically employed. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have facilitated more efficient production scales while maintaining high purity standards.

Quality control and analytical characterization are critical aspects of working with this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods ensure that the final product meets the stringent requirements for preclinical and clinical studies.

The pharmacological profile of 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine is under active investigation by research teams worldwide. In vitro assays have provided initial insights into its mechanism of action, revealing interactions with both enzyme targets and cellular pathways. These findings are complemented by in vivo studies conducted in animal models, which aim to evaluate efficacy and safety profiles before human trials.

One notable area of research involves exploring the compound's potential as an antagonist or partial agonist at various receptors. The piperazine moiety's ability to modulate G-protein coupled receptors (GPCRs) makes it a valuable scaffold for developing drugs targeting neurological disorders such as depression, anxiety, and schizophrenia. Meanwhile, the trifluoromethyl group enhances binding affinity, potentially leading to more potent effects at lower doses.

Environmental considerations also play a role in the development and application of this compound. Efforts are underway to optimize synthetic routes for reduced waste generation and improved atom economy. Green chemistry principles are being integrated into production processes to minimize environmental impact while maintaining efficiency.

The future prospects for 2-{4-[(Oxan-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress toward clinical development. As understanding of its biological effects deepens, new derivatives may be designed with enhanced properties tailored for specific indications.